Cas no 651769-31-2 (Benzoic acid, 4-(1H-tetrazol-5-yl)-, (4-bromophenyl)methyl ester)

• Product Name: Benzoic acid, 4-(1H-tetrazol-5-yl)-, (4-bromophenyl)methyl ester
• CAS No: 651769-31-2
• MF: C₁₅H₁₁BrN₄O₂
• MW: 359.177441835403
• CID: 403318
• PubChem ID: 23540964
• Update Time: 2025-04-19

Benzoic acid, 4-(1H-tetrazol-5-yl)-, (4-bromophenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1H-tetrazol-5-yl)-, (4-bromophenyl)methyl ester
• (4-bromophenyl)methyl 4-(2H-tetrazol-5-yl)benzoate
• DTXSID30634837
• 651769-31-2

• Inchi： 1S/C15H11BrN4O2/c16-13-7-1-10(2-8-13)9-22-15(21)12-5-3-11(4-6-12)14-17-19-20-18-14/h1-8H,9H2,(H,17,18,19,20)
• InChI Key： UAAZZAWTVLWSIO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)COC(C1C=CC(C2N=NNN=2)=CC=1)=O

Computed Properties

• Exact Mass: 358.00663
• Monoisotopic Mass: 358.00654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 80.76